Cas no 2610-59-5 (Propan-2-yl N-(3-cyanophenyl)carbamate)
2610-59-5 structure
Product Name:Propan-2-yl N-(3-cyanophenyl)carbamate
CAS No:2610-59-5
MF:C11H12N2O2
MW:204.225182533264
CID:1425271
PubChem ID:256351
Update Time:2025-04-20
Propan-2-yl N-(3-cyanophenyl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Propan-2-yl N-(3-cyanophenyl)carbamate
- 3-Cyanocarbanilsaeure-isopropylester
- AC1L5UEL
- AR-1L2009
- NSC83158
- AC1Q5XWV
- AKOS011071733
- propan-2-yl(3-cyanophenyl)carbamate
- CTK1A6232
- 3-Cyanocarbanilsaeure-isopropylester; AC1L5UEL; AR-1L2009; NSC83158; AC1Q5XWV; AKOS011071733; propan-2-yl(3-cyanophenyl)carbamate; CTK1A6232;
- Carbamic acid, N-(3-cyanophenyl)-, 1-methylethyl ester
- DTXSID60292484
- NSC-83158
- 2610-59-5
-
- Inchi: 1S/C11H12N2O2/c1-8(2)15-11(14)13-10-5-3-4-9(6-10)7-12/h3-6,8H,1-2H3,(H,13,14)
- InChI Key: AVZJPKADDQKROZ-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC=C(C#N)C=1)=O)C(C)C
Computed Properties
- Exact Mass: 204.08996
- Monoisotopic Mass: 204.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 62.1Ų
Experimental Properties
- PSA: 62.12
- LogP: 2.58818
Propan-2-yl N-(3-cyanophenyl)carbamate Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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